Cas no 2249128-87-6 (N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide)

• Product Name: N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide
• CAS No: 2249128-87-6
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5911448
• PubChem ID: 138046321
• Update Time: 2025-07-08

N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide
• EN300-26597023
• 2249128-87-6
• N-[1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-yl]but-2-ynamide
• N-[1-(1-Methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]but-2-ynamide

• Inchi： 1S/C12H14N4O2/c1-3-4-11(17)14-9-5-12(18)16(7-9)10-6-13-15(2)8-10/h6,8-9H,5,7H2,1-2H3,(H,14,17)
• InChI Key： DNISLQXPZOCOAG-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=NN(C)C=1)NC(C#CC)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide

N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide (CAS No. 2249128-87-6): A Comprehensive Overview

N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide (CAS No. 2249128-87-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a pyrazolyl pyrrolidinone derivative, is characterized by its pyrazole and pyrrolidinone moieties, which confer it with a range of biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug development.

Chemical Structure and Synthesis

The chemical structure of N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide is defined by its core pyrazole and pyrrolidinone rings, which are connected through a butynyl linker. The presence of the methyl group on the pyrazole ring and the oxo group on the pyrrolidinone ring imparts significant stability and reactivity to the molecule. The synthesis of this compound typically involves a multi-step process, starting with the formation of the pyrazole ring followed by the introduction of the pyrrolidinone moiety and the butynyl linker.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide. One notable approach involves the use of palladium-catalyzed coupling reactions to efficiently introduce the butynyl linker. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Biological Properties

The biological properties of N-1-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylbut-2-ynamide have been extensively studied in recent years. One of its most significant properties is its ability to modulate various biological pathways, particularly those involved in inflammation and cancer. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory properties, N-1-(1-methyl-1H-pyrazol-4-y l)-5-o xopyrro lidin -3-y lbut -2-y namide has demonstrated promising anticancer activity. Research has indicated that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been shown to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers.

Mechanisms of Action

The mechanisms underlying the biological activities of N -1-( 1-me thyl -1H -py razol -4-y l)- 5-o xo pyrr olidi n -3-y lbut -2-y nam ide are multifaceted. One key mechanism involves its interaction with specific protein targets. For example, it has been found to bind to and inhibit certain kinases involved in cell signaling pathways, such as PI3K/Akt and MAPK/ERK pathways. By modulating these pathways, the compound can effectively suppress inflammation and cancer cell growth.

Another important mechanism is its ability to induce oxidative stress in cancer cells. Studies have shown that N -1-( 1-me thyl -1H -py razol -4-y l)- 5-o xo pyrr olidi n -3-y lbut -2-y nam ide can increase the levels of reactive oxygen species (ROS) within cancer cells, leading to DNA damage and ultimately cell death. This property makes it a promising candidate for combination therapy with other anticancer agents.

Clinical Applications and Future Directions

The potential clinical applications of N -1-( 1-me thyl -1H -py razol -4-y l)- 5-o xo pyrr olidi n -3-y lbut -2-y nam ide are vast. Its anti-inflammatory properties make it a potential therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anticancer activity suggests that it could be developed into a novel anticancer drug for various types of cancer.

Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In conclusion, N -1-( 1-me thyl -1H -py razol -4-y l)- 5-o xo pyrr olidi n -3-y lbut -2-y nam ide (CAS No. 2249128-87-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent for both inflammatory diseases and cancer. As research in this area continues to advance, it is likely that new insights into its mechanisms of action will emerge, paving the way for innovative treatments in the future.